Cas no 54624-57-6 (2-bromo-1H-benzimidazole)

• Product Name: 2-bromo-1H-benzimidazole
• CAS No: 54624-57-6
• MF: C₇H₅BrN₂
• MW: 197.032000303268
• MDL: MFCD00160009
• CID: 89816
• PubChem ID: 354333608
• Update Time: 2025-11-01

2-bromo-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromobenzimidazole
• 2-Bromo-1H-benzimidazole
• 2-BROMO-1H-BENZOIMIDAZOLE
• 2-bromo-1H-1,3-benzodiazole
• CS-B1157
• GEO-00387
• A830272
• FS-2083
• MFCD00160009
• FT-0611380
• BP-10867
• bromobenzimidazole
• SY050717
• 2-bromo-3aH-benzimidazole
• HY-20737
• 2-bromo-1H-benzo[d]imidazole
• SCHEMBL227848
• AC-23244
• AKOS005257753
• bromo-benzimidazole
• PHPYXVIHDRDPDI-UHFFFAOYSA-N
• 2-Bromo-1H-benzimidazole, 97%
• 1H-Benzimidazole, 2-bromo-
• B4838
• W-200420
• 54624-57-6
• DTXSID10379951
• CL3458
• 2-bromo-1H-benzimidazole

• MDL： MFCD00160009
• Inchi： 1S/C7H5BrN2/c8-7-9-5-3-1-2-4-6(5)10-7/h1-4H,(H,9,10)
• InChI Key： PHPYXVIHDRDPDI-UHFFFAOYSA-N
• SMILES： BrC1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 195.96400
• Monoisotopic Mass: 195.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 28.7A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.77
• Melting Point: 192°C(lit.)
• Boiling Point: 346°C at 760 mmHg
• Flash Point: 163.0±23.2 °C
• Refractive Index: 1.727
• Water Partition Coefficient: Insoluble in water.
• PSA: 28.68000
• LogP: 2.32540
• λmax: 280(lit.)
• Sensitiveness: Sensitive to air

2-bromo-1H-benzimidazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26-S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-bromo-1H-benzimidazole

Comprehensive Overview of 2-Bromo-1H-benzimidazole (CAS No. 54624-57-6): Properties, Applications, and Industry Insights

2-Bromo-1H-benzimidazole (CAS No. 54624-57-6) is a halogenated derivative of benzimidazole, a heterocyclic compound widely recognized for its versatility in pharmaceutical, agrochemical, and material science applications. The incorporation of a bromine atom at the 2-position enhances its reactivity, making it a valuable intermediate in organic synthesis. This compound’s molecular formula, C₇H₅BrN₂, and molecular weight of 197.03 g/mol, contribute to its unique physicochemical properties, including moderate solubility in polar solvents like DMSO and methanol.

In recent years, the demand for benzimidazole derivatives has surged due to their role in developing anticancer agents, antiviral drugs, and corrosion inhibitors. Researchers are particularly interested in 2-Bromo-1H-benzimidazole for its potential in kinase inhibition and DNA intercalation, topics frequently searched in academic and industrial databases. Its structural motif is also pivotal in designing fluorescent probes for bioimaging, aligning with the growing interest in diagnostic tools and theranostics.

The synthesis of 2-Bromo-1H-benzimidazole typically involves bromination of 1H-benzimidazole using reagents like N-bromosuccinimide (NBS) under controlled conditions. This process highlights the compound’s relevance in green chemistry discussions, as industries seek eco-friendly bromination methods to reduce hazardous byproducts. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity, a critical factor for applications in high-value pharmaceuticals.

From an industrial perspective, 54624-57-6 is often procured by manufacturers specializing in custom synthesis and contract research organizations (CROs). Its pricing and availability are influenced by factors like bromine supply chains and regulatory compliance, topics trending in chemical market reports. Users searching for “2-Bromo-1H-benzimidazole suppliers” or “CAS 54624-57-6 price trends” reflect the commercial interest in this compound.

Beyond pharmaceuticals, 2-Bromo-1H-benzimidazole finds utility in organic electronics, where its electron-withdrawing properties aid in designing organic light-emitting diodes (OLEDs). This aligns with the global push for energy-efficient materials, a hot topic in sustainable technology forums. Additionally, its role in metal-organic frameworks (MOFs) for gas storage has been explored, addressing queries like “benzimidazole MOF applications” frequently seen in scientific literature.

Safety and handling of 2-Bromo-1H-benzimidazole require standard laboratory precautions, including the use of personal protective equipment (PPE). While not classified as a hazardous substance under major regulatory frameworks, proper storage in cool, dry conditions is recommended to maintain stability. These details cater to search queries such as “54624-57-6 safety data sheet” or “benzimidazole derivative handling guidelines”.

In summary, 2-Bromo-1H-benzimidazole (CAS No. 54624-57-6) is a multifaceted compound bridging medicinal chemistry, materials science, and industrial applications. Its evolving role in drug discovery and advanced materials ensures continued relevance, making it a subject of interest for researchers, suppliers, and innovators alike.